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Compound of Interest

Compound Name: Disperse Red 74

CAS No.: 1533-74-0

Cat. No.: B075578 Get Quote

Abstract: This document provides a comprehensive guide for researchers and scientists

utilizing Disperse Red 74 as a model pollutant in environmental remediation studies. Disperse
Red 74, a synthetic azo dye, is representative of persistent organic pollutants found in textile

industry wastewater. Its complex structure and stability make it a suitable candidate for

evaluating the efficacy of various remediation technologies. These notes detail the underlying

principles and provide step-by-step protocols for adsorption, photocatalytic degradation, and

microbial remediation studies.

Introduction: Disperse Red 74 - A Model Azo Dye
Pollutant
Disperse Red 74 (C.I. 113379) is a single azo dye characterized by its brilliant yellow-red hue

and its application in dyeing polyester and its blended fabrics.[1][2] Its molecular formula is

C₂₂H₂₅N₅O₇, and it is soluble in organic solvents like ethanol and acetone.[1] Like many

synthetic dyes, a significant portion of Disperse Red 74 used in industrial processes does not

bind to fibers and is released into wastewater.[3]

The environmental concern with azo dyes like Disperse Red 74 stems from several factors:

Persistence: Their complex aromatic structures are resistant to biodegradation, light, and

oxidizing agents, leading to their accumulation in the environment.[3]
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Toxicity: Azo dyes and their degradation byproducts, such as aromatic amines, can be toxic,

mutagenic, and carcinogenic.[3][4]

Ecological Impact: The intense coloration of dye-laden wastewater significantly reduces

sunlight penetration in aquatic ecosystems, inhibiting photosynthesis and disrupting the food

chain.[4] It also increases the Biochemical Oxygen Demand (BOD) and Chemical Oxygen

Demand (COD) of water bodies.[4]

These characteristics make Disperse Red 74 an excellent, albeit challenging, target for

developing and validating novel environmental remediation technologies.

Property Description Reference

C.I. Name Disperse Red 74 [1]

Molecular Formula C₂₂H₂₅N₅O₇ [1]

Molecular Weight 471.46 g/mol [1]

Appearance
Dark reddish-brown to purple

powder
[1]

Solubility Soluble in ethanol and acetone [1][2]

Chemical Class Single Azo Dye [1]

Optimal pH (Dyeing) 5.0 - 6.0 [1][2]

General Laboratory Procedures & Safety
2.1 Preparation of Disperse Red 74 Stock Solution

Causality: A concentrated, stable stock solution is essential for preparing accurate and

reproducible working concentrations for experiments. Due to the dye's solubility characteristics,

an organic solvent is required for the initial dissolution before dilution in aqueous media.

Protocol:

Accurately weigh 100 mg of Disperse Red 74 powder using an analytical balance.
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Transfer the powder to a 100 mL volumetric flask.

Add approximately 50 mL of methanol or ethanol and sonicate for 15-20 minutes to ensure

complete dissolution.[5]

Once dissolved, bring the volume up to the 100 mL mark with the same solvent to create a

1000 mg/L (1 g/L) stock solution.

Store the stock solution in an amber glass bottle at 4°C to prevent photodegradation. This

solution should be stable for several weeks.

Prepare fresh working solutions by diluting the stock solution with deionized water to the

desired concentration (e.g., 10, 20, 50 mg/L) for your experiments.

2.2 Safety Precautions

Always handle Disperse Red 74 powder and concentrated solutions in a fume hood.

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat,

and nitrile gloves.

Consult the Safety Data Sheet (SDS) for specific handling and disposal information.

Although not classified under GHS hazard criteria in all reports, caution is advised due to the

general toxicity of related compounds.[6]

Remediation Technique 1: Adsorption Studies
Adsorption is a surface phenomenon where pollutant molecules (adsorbate) adhere to the

surface of a solid material (adsorbent). This method is widely studied for dye removal due to its

efficiency and the potential for using low-cost, sustainable adsorbent materials.[7]

3.1 Principle of Adsorption The removal of Disperse Red 74 via adsorption relies on physical

or chemical interactions between the dye molecules and the active sites on the adsorbent's

surface. Factors such as pH, adsorbent dosage, contact time, and initial dye concentration

critically influence the efficiency of this process.[7] For instance, pH can alter the surface

charge of the adsorbent and the ionization state of the dye, affecting electrostatic interactions.

3.2 Experimental Protocol: Batch Adsorption

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 14 Tech Support

https://lcms.cz/labrulez-bucket-strapi-h3hsga3/apo116048_72f712a13a/apo116048.pdf
https://www.benchchem.com/product/b075578?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Disperse-Red-74
https://www.researchgate.net/publication/324986217_Removal_of_Reactive_Red_74_Dye_from_Textile_Industrial_Waste_using_Zinc_Oxide_Nanoparticle
https://www.benchchem.com/product/b075578?utm_src=pdf-body
https://www.researchgate.net/publication/324986217_Removal_of_Reactive_Red_74_Dye_from_Textile_Industrial_Waste_using_Zinc_Oxide_Nanoparticle
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To determine the removal efficiency and adsorption capacity of a selected adsorbent

(e.g., activated carbon, zinc oxide nanoparticles, or a biosorbent) for Disperse Red 74.

Materials:

Disperse Red 74 working solution (e.g., 50 mg/L)

Adsorbent material (e.g., commercial activated carbon)[8]

Series of 250 mL Erlenmeyer flasks

Orbital shaker

pH meter and solutions for adjustment (0.1 M HCl and 0.1 M NaOH)

Syringe filters (0.45 µm)

UV-Vis Spectrophotometer

Procedure:

Setup: Place 100 mL of the 50 mg/L Disperse Red 74 working solution into a series of

Erlenmeyer flasks.

pH Adjustment: Adjust the pH of the solution in each flask to a desired value (e.g., pH 3, 5, 7,

9, 11). Studies have shown pH is a critical parameter for dye removal.[7]

Adsorbent Addition: Add a pre-weighed amount of the adsorbent (e.g., 0.2 g) to each flask.[7]

Agitation: Immediately place the flasks on an orbital shaker set to a constant speed (e.g.,

150 rpm) at a controlled temperature (e.g., 25°C).

Sampling: At regular time intervals (e.g., 0, 15, 30, 60, 90, 120 minutes), withdraw a 3-5 mL

aliquot from each flask.

Sample Preparation: Immediately filter the aliquot using a 0.45 µm syringe filter to remove

the adsorbent particles. This step is crucial to stop the adsorption process and prevent

interference during analysis.
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Quantification: Analyze the filtrate using a UV-Vis spectrophotometer to determine the

residual concentration of Disperse Red 74 (See Section 6.0).

3.3 Data Analysis

Removal Efficiency (%): Calculate using the formula: % Removal = ((C₀ - Cₜ) / C₀) * 100

where C₀ is the initial dye concentration and Cₜ is the concentration at time t.

Adsorption Kinetics: Model the data using pseudo-first-order and pseudo-second-order

kinetic models to understand the rate of adsorption.[7]

Adsorption Isotherms: Conduct the experiment with varying initial dye concentrations at

equilibrium to study the relationship between the amount of dye adsorbed and its

concentration in the solution. Models like Langmuir and Freundlich are commonly applied.[7]

Parameter Example Value Rationale / Significance

Initial Dye Conc. 50 mg/L

Represents a typical

concentration in industrial

effluent.

Adsorbent Dose 2.0 g/L (0.2 g in 100 mL)

Determines the number of

available active sites for

adsorption.[7]

pH 3.0 - 11.0
Affects adsorbent surface

charge and dye speciation.[7]

Contact Time 0 - 120 minutes

Required to determine the

equilibrium time and

adsorption rate.

Temperature 25 °C

Influences adsorption kinetics

and capacity

(thermodynamics).
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Photocatalysis is an advanced oxidation process that utilizes a semiconductor photocatalyst

(e.g., TiO₂, ZnO) and a light source (e.g., UV or visible light) to generate highly reactive oxygen

species (ROS), such as hydroxyl radicals (•OH).[9] These radicals are non-selective and can

mineralize complex organic molecules like Disperse Red 74 into simpler, less harmful

compounds like CO₂, H₂O, and mineral acids.[10]

4.1 Mechanism of Photocatalysis

The process is initiated when the semiconductor catalyst absorbs photons with energy equal to

or greater than its bandgap. This excites an electron (e⁻) from the valence band (VB) to the

conduction band (CB), leaving behind a positive hole (h⁺) in the VB. These charge carriers

migrate to the catalyst surface and react with water and oxygen to produce ROS, which then

attack and degrade the dye molecules.[9]
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Microbial Degradation Workflow
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Caption: Experimental workflow for a microbial degradation study.

5.1 Experimental Protocol: Bacterial Consortium Degradation

Objective: To assess the capability of a bacterial consortium to decolorize and degrade

Disperse Red 74 under sequential anaerobic-aerobic conditions. [11] Materials:

Bacterial consortium (e.g., isolated from textile effluent-contaminated soil) [12]* Mineral Salt

Medium (MSM)

Disperse Red 74 working solution

Glucose or other carbon source [12]* Shake flasks or bioreactor

Incubator shaker

Equipment for creating anaerobic conditions (e.g., nitrogen gas purging, sealed vessels)

Procedure:

Inoculum Preparation: Grow the bacterial consortium in a suitable nutrient broth for 24-48

hours to obtain a dense, active culture.

Bioreactor Setup: In sterile flasks, add 100 mL of MSM, Disperse Red 74 to a final

concentration of 50 mg/L, and a carbon source like glucose (e.g., 5-10 g/L). [12]3.

Inoculation: Inoculate each flask with a standard volume (e.g., 5% v/v) of the prepared

bacterial culture. Leave one flask un-inoculated as a control.
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Anaerobic Phase: Seal the flasks and purge with nitrogen gas to create an anaerobic

environment. Incubate at a suitable temperature (e.g., 30-35°C) with gentle agitation for a set

period (e.g., 94 hours). [11]Monitor decolorization by taking samples periodically.

Aerobic Phase: After the anaerobic phase, unseal the flasks and place them in an incubator

shaker (e.g., 150 rpm) to introduce oxygen. This facilitates the degradation of the aromatic

amines formed during the first stage. [11]Continue incubation for another period (e.g., 48-72

hours).

Sampling and Analysis: At the end of each phase, withdraw samples. Centrifuge to remove

biomass. Analyze the supernatant for residual dye concentration (UV-Vis) and potentially for

degradation byproducts using techniques like GC-MS or HPLC. [13][14]

Condition Example Value Rationale / Significance

Microorganism
Rhizosphere bacterial
consortium

Proven efficacy in
degrading Disperse Red.
[11][12]

Carbon Source 10% Glucose

Serves as an energy source

and electron donor for the

microbes. [12]

Anaerobic Time 94 hours
Allows for the reductive

cleavage of the azo bond. [11]

Aerobic Time 72 hours

Promotes the mineralization

of aromatic amine

intermediates. [11]

| Degradation (%) | Up to 98.47% | Demonstrates the high potential of this sequential

process. [11]|

Analytical Quantification of Disperse Red 74
6.1 Principle of UV-Vis Spectrophotometry UV-Visible spectrophotometry is the most common

method for quantifying the concentration of dyes in solution. It operates on the Beer-Lambert

Law, which states that the absorbance of a solution is directly proportional to the concentration
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of the analyte. The analysis involves measuring the absorbance at the wavelength of maximum

absorbance (λ_max) for Disperse Red 74.

6.2 Protocol for Quantification

Determine λ_max: Scan a dilute solution of Disperse Red 74 (e.g., 10 mg/L) across the UV-

Vis spectrum (typically 200-800 nm) to identify the wavelength of maximum absorbance.

Prepare Calibration Curve:

Prepare a series of standard solutions of known concentrations (e.g., 0, 2, 5, 10, 15, 20

mg/L) from the stock solution.

Measure the absorbance of each standard at the predetermined λ_max.

Plot a graph of Absorbance vs. Concentration. The resulting linear plot is the calibration

curve. The equation of the line (y = mx + c) will be used to calculate unknown

concentrations.

Measure Unknowns: Measure the absorbance of the filtered experimental samples at

λ_max.

Calculate Concentration: Use the absorbance values of your samples and the equation from

the calibration curve to calculate the final concentration of Disperse Red 74.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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